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For Researchers, Scientists, and Drug Development Professionals

Foreword

In the landscape of biochemical research and pharmaceutical development, the precision of
molecular tools is paramount. Among these, enzyme inhibitors hold a place of distinction,
enabling the targeted modulation of biological pathways. This guide provides a comprehensive
technical overview of 2-Cyanoethylamine hemifumarate, a potent and irreversible inhibitor of
lysyl oxidase. Our objective is to furnish researchers, scientists, and drug development
professionals with a detailed understanding of this compound, from its fundamental chemical
identity to its practical applications and safety considerations. The following sections are
meticulously structured to offer not just data, but a causal understanding of the methodologies
and applications discussed, ensuring both scientific integrity and field-proven insight.

Section 1: Core Identification and Chemical
Properties
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2-Cyanoethylamine hemifumarate, also known as Bis(3-aminopropionitrile) fumarate, is a salt
composed of two molecules of 3-aminopropionitrile and one molecule of fumaric acid.[1] This
specific stoichiometry is crucial for its stability and handling in a laboratory setting. The primary
active component, 3-aminopropionitrile (also referred to as 3-aminopropionitrile or BAPN), is a
toxic constituent found in plants of the Lathyrus genus.[2] The formation of the hemifumarate
salt facilitates its use as a research chemical.

It is critical to distinguish 2-Cyanoethylamine hemifumarate (CAS 2079-89-2) from a similarly
named compound, (2-cyanoethyl)ammonium hydrogen fumarate (CAS 352-96-5). The latter
has a different molecular structure, formula, and weight, and consequently, distinct properties
and applications.

Identifiers and Physicochemical Data

For clarity and accurate record-keeping, the following table summarizes the key identifiers and
physicochemical properties of 2-Cyanoethylamine hemifumarate.

© 2026 BenchChem. All rights reserved. 2/12 Tech Support


https://www.benchchem.com/product/b150938/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-cyanoethylamine-hemifumarate
https://pubchem.ncbi.nlm.nih.gov/compound/3-Aminopropionitrile
https://drugs.ncats.io/substance/1O0893POYK
https://www.benchchem.com/product/b150938/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-cyanoethylamine-hemifumarate
https://www.benchchem.com/product/b150938/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-cyanoethylamine-hemifumarate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150938?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source(s)

) 2-Cyanoethylamine
Chemical Name ) [1]
hemifumarate

Bis(3-aminopropionitrile)

fumarate, 3-Aminopropionitrile
Synonym(s) fumarate salt, - [1][3]

Aminopropionitrile

hemifumarate

CAS Number 2079-89-2 [1][3]

Molecular Formula (CsH6N2)2:CaH404 [11[3]

Molecular Weight 256.26 g/mol [1][3]
White to pale cream crystalline

Appearance [4]
powder

Melting Point 177 °C (decomposes) [5]

Water: 50 mg/mL (clear,
Solubility colorless to faintly yellow [5]

solution)

Section 2: Synthesis and Manufacturing

The synthesis of 2-Cyanoethylamine hemifumarate involves a two-step process: the
formation of 3-aminopropionitrile followed by its salt formation with fumaric acid.

Synthesis of 3-Aminopropionitrile (B-Aminopropionitrile)

The industrial synthesis of 3-aminopropionitrile is typically achieved through the reaction of
ammonia with acrylonitrile.[6] This reaction is carried out over a heterogeneous catalyst at
elevated temperatures and pressures to ensure efficient conversion and selectivity.[6] The
molar ratio of the reactants is a critical parameter to control the product distribution, as the
formation of bis-(3-cyanoethyl)amine is a common side reaction.[6]

Formation of the Hemifumarate Salt
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The preparation of the hemifumarate salt involves the reaction of two molar equivalents of 3-
aminopropionitrile with one molar equivalent of fumaric acid in a suitable solvent system. The
choice of solvent is critical to facilitate the reaction and subsequent crystallization of the salt.
Ethanol or a mixture of ethanol and water are commonly employed. The product is then
isolated by filtration, washed, and dried to yield the final crystalline solid.

The following diagram illustrates the conceptual workflow for the synthesis of 2-
Cyanoethylamine hemifumarate.
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Step 1: Synthesis of 3-Aminopropionitrile
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Caption: Synthesis workflow for 2-Cyanoethylamine hemifumarate.

Section 3: Mechanism of Action and Applications
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The primary biochemical function of 2-Cyanoethylamine hemifumarate is the irreversible
inhibition of lysyl oxidase (LOX).[5]

Inhibition of Lysyl Oxidase

Lysyl oxidase is a copper-dependent enzyme crucial for the cross-linking of collagen and
elastin in the extracellular matrix.[7] This cross-linking is essential for the structural integrity and
stability of connective tissues. The active component, 3-aminopropionitrile, acts as a
lathyrogen, a substance that interferes with the formation of connective tissue.[7] It achieves
this by irreversibly binding to the active site of lysyl oxidase, thereby preventing the oxidative
deamination of lysine and hydroxylysine residues in collagen and elastin precursors. This
inhibition leads to a reduction in the formation of covalent cross-links, resulting in weakened
connective tissue.

2-Cyanoethylamine Hemifumarate
(releases 3-Aminopropionitrile)

Trreversible
Inhibition
Lysyl Oxidase (LOX)
Enzyme

Cross-linking of
Extracellular Matrix

Click to download full resolution via product page

Caption: Mechanism of lysyl oxidase inhibition.

Research Applications

Due to its potent inhibitory effect on lysyl oxidase, 2-Cyanoethylamine hemifumarate is a
valuable tool in various research areas:

o Connective Tissue Disorders: It is used to induce experimental lathyrism in animal models to
study the pathogenesis of diseases involving defective collagen and elastin, such as certain
vascular and skeletal disorders.[8]
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o Cancer Research: Lysyl oxidase is implicated in tumor progression and metastasis. Inhibitors
like 2-Cyanoethylamine hemifumarate are used to investigate the role of LOX in these
processes and to explore its potential as an anti-cancer therapeutic target.

» Fibrosis Research: The excessive deposition of extracellular matrix is a hallmark of fibrotic
diseases. By inhibiting collagen cross-linking, this compound is used to study the
mechanisms of fibrosis and to evaluate potential anti-fibrotic therapies.

Section 4: Analytical Methodologies

Accurate and reliable analytical methods are essential for the quality control and
characterization of 2-Cyanoethylamine hemifumarate.

High-Performance Liquid Chromatography (HPLC)

A validated HPLC method is crucial for determining the purity and quantifying the active
pharmaceutical ingredient. While a specific, published monograph for the hemifumarate salt is
not readily available, a general approach based on the analysis of related compounds can be
adapted.

lllustrative HPLC Protocol:

Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 um patrticle size) is
typically suitable.

o Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate
buffer, pH adjusted) and an organic solvent (e.g., acetonitrile or methanol) is often employed.
The gradient profile would need to be optimized to achieve adequate separation of the active
ingredient from any impurities.

e Flow Rate: A flow rate of 1.0 mL/min is a common starting point.

o Detection: UV detection at a wavelength where the compound exhibits significant
absorbance is appropriate.

o Sample Preparation: Samples should be accurately weighed and dissolved in a suitable
diluent, typically the mobile phase, to a known concentration.
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Caption: General workflow for HPLC analysis.

Spectroscopic Analysis

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are essential for
confirming the chemical structure of the compound. The spectra would show characteristic
peaks for the aminopropionitrile and fumarate moieties.

e Mass Spectrometry (MS): Mass spectrometry can be used to determine the molecular weight
of the compound and to identify its fragmentation patterns, further confirming its identity. For
3-aminopropionitrile, characteristic peaks in the mass spectrum can be observed.[1]

Section 5: Safety and Toxicology

2-Cyanoethylamine hemifumarate is classified as a hazardous substance and must be
handled with appropriate precautions.
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Hazard Identification

» Toxicity: The compound is considered toxic.[9] Ingestion, inhalation, and skin contact may be
harmful.[10]

e lIrritation: It can cause irritation to the skin, eyes, and respiratory system.[9]

o Reproductive Toxicity: There is a potential for harm to the unborn child.[9]

Handling and Personal Protective Equipment (PPE)

» Engineering Controls: Work should be conducted in a well-ventilated area, preferably in a
chemical fume hood.[11]

» Personal Protective Equipment:

o

Eye Protection: Chemical safety goggles or a face shield are mandatory.[10]

[¢]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.[7]

o

Respiratory Protection: If dusts are generated, a NIOSH-approved respirator is necessary.
[12]

o

Skin and Body Protection: A lab coat or other protective clothing is required.[13]

Toxicological Profile

The toxicity of 2-Cyanoethylamine hemifumarate is primarily attributed to the 3-
aminopropionitrile component. Chronic exposure can lead to lathyrism, characterized by
skeletal deformities and aortic aneurysms due to the inhibition of collagen and elastin cross-
linking.[8] Studies in rats have shown that the fumarate salt is absorbed after oral
administration and can induce characteristic lesions in the aorta with chronic exposure.[8] The
metabolism of 3-aminopropionitrile can also release cyanide, contributing to its toxicity.[5]

Section 6: Conclusion

2-Cyanoethylamine hemifumarate is a powerful and specific tool for researchers studying the
extracellular matrix and associated diseases. Its well-defined mechanism of action as an
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irreversible inhibitor of lysyl oxidase makes it invaluable in fields ranging from connective tissue
biology to oncology. However, its significant toxicity necessitates a thorough understanding of
its properties and strict adherence to safety protocols. This guide has provided a
comprehensive overview of the essential technical information required for the safe and
effective use of this compound in a research and development setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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